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Compound of Interest

Compound Name: (2-chloroethyl)trimethylsilane

CAS No.: 17336-78-6; 7787-87-3

Cat. No.: B2693847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloroethyl-trimethylsilane (CAS No. 17336-78-6) is a bifunctional organosilane compound of

interest in specialized areas of chemical synthesis. Its structure, featuring a reactive chloroethyl

group and a stable trimethylsilyl moiety, offers unique synthetic possibilities. This guide

provides a comprehensive overview of its core physicochemical properties, reactivity—

particularly its thermal decomposition pathways—and safety considerations. It is imperative to

distinguish this compound from structurally similar but distinct reagents such as

(chloromethyl)trimethylsilane and 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) to ensure

procedural accuracy and safety in the laboratory.

Core Physicochemical Properties
The fundamental properties of 2-chloroethyl-trimethylsilane are summarized below. While the

molecular weight is well-documented by various chemical suppliers, a definitive experimental

value for its density is not readily available in public literature.
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Property Value Source(s)

Chemical Name (2-Chloroethyl)trimethylsilane N/A

CAS Number 17336-78-6 [1][2][3]

Molecular Formula C5H13ClSi [1]

Molecular Weight 136.70 g/mol [1]

Density Data not available N/A

Reactivity and Synthetic Profile
The reactivity of 2-chloroethyl-trimethylsilane is largely dictated by the interplay between the

silicon-carbon bond and the terminal chloro group. The most thoroughly documented reaction

pathway is its thermal decomposition (pyrolysis).

Thermal Decomposition (Pyrolysis)
Kinetic studies have shown that the pyrolysis of 2-chloroethyl-trimethylsilane can proceed

through multiple pathways, highly dependent on the reaction conditions, such as the presence

or absence of surface-active materials in the reaction vessel.

In a system designed to favor homogeneous decomposition, three primary reaction pathways

are observed:

β-Elimination (Major Pathway): The predominant reaction is a β-elimination to yield ethylene

and trimethylchlorosilane. This pathway accounts for approximately 96% of the products.

Dehydrochlorination: A minor pathway involves the elimination of hydrogen chloride (HCl) to

form vinyltrimethylsilane.

Rearrangement and Fragmentation: Another minor pathway leads to the formation of vinyl

chloride and trimethylsilane.

The following diagram illustrates these competing thermal decomposition pathways.
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Caption: Thermal decomposition pathways of 2-chloroethyl-trimethylsilane.

It is noteworthy that in a grease-free reaction vessel, the decomposition proceeds almost

exclusively via the β-elimination pathway to give ethylene and trimethylchlorosilane. This

surface sensitivity highlights the critical importance of reaction vessel preparation in directing

the outcome of the pyrolysis.

Synthesis
Detailed, peer-reviewed synthetic protocols for 2-chloroethyl-trimethylsilane are not widely

published. However, general methods for the formation of related chloroalkylsilanes often

involve either the chlorination of an existing alkylsilane or the alkylation of a chlorosilane. The

synthesis of related (chloromethyl)silanes has been achieved through the free-radical

chlorination of the corresponding methylsilanes using initiators like benzoyl peroxide, or via

methylation reactions. These general strategies could potentially be adapted for the synthesis

of 2-chloroethyl-trimethylsilane.
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The following diagram outlines a generalized, hypothetical workflow for the synthesis of

chloroalkylsilanes, which could be conceptually applied to the target molecule.

Starting Materials
(e.g., Ethyltrimethylsilane or

Chlorotrimethylsilane)

Reaction Step
(e.g., Radical Chlorination or

Grignard Reaction)

Work-up
(Quenching, Extraction)

Purification
(e.g., Distillation)

Final Product
(2-Chloroethyl-trimethylsilane)
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Caption: Generalized workflow for chloroalkylsilane synthesis.
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Applications in Research and Drug Development
Currently, there is a notable absence of published literature detailing the specific applications of

2-chloroethyl-trimethylsilane in drug development or as a common reagent in organic

synthesis. While many other organosilicon compounds, such as chlorotrimethylsilane (TMSCl)

and 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl), are extensively used as protecting groups

for alcohols, amines, and other functional groups, there is no evidence to suggest a similar

widespread use for 2-chloroethyl-trimethylsilane.[4][5][6][7] Its utility may lie in more niche

applications that take advantage of its unique decomposition pathways or its bifunctional nature

as an intermediate for more complex organosilicon structures.

Safety and Handling
A complete, verified Safety Data Sheet (SDS) for 2-chloroethyl-trimethylsilane (CAS 17336-78-

6) is not readily available in public databases. However, based on the GHS information

provided by some suppliers and the general reactivity of chlorosilane compounds, the following

precautions are mandated.[1]

Hazard Classification: The compound is classified as a flammable liquid (H225), and it is

expected to cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1]

Signal Word: Danger.[1]

Experimental Protocol: Safe Handling and Storage
Given its classification as a flammable and irritating compound, and the general properties of

chlorosilanes, the following handling and storage protocols must be strictly observed.

Engineering Controls: All manipulations should be conducted in a well-ventilated chemical

fume hood. Use of explosion-proof electrical equipment is required.[1][8][9] Ensure that an

emergency eyewash station and safety shower are immediately accessible.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile rubber).

Wear chemical safety goggles and a face shield.
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Use a flame-retardant lab coat.

If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge

for organic vapors and acid gases should be used.

Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Avoid contact with water and moisture, as chlorosilanes can react to produce HCl gas.

Avoid breathing vapors or mists.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.

Store away from incompatible materials such as strong oxidizing agents, acids, bases,

and alcohols.

Disposal: Dispose of waste in accordance with all local, regional, and national regulations.

Do not dispose of it into the sewer system.

Disclaimer:This safety information is based on supplier data for CAS 17336-78-6 and general

knowledge of chlorosilanes. A comprehensive and verified Safety Data Sheet should be

consulted before any handling or use of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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